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Compound of Interest

Compound Name: 2-(Chroman-4-yl)acetic acid

Cat. No.: B1590937

Introduction

2-(Chroman-4-yl)acetic acid is a heterocyclic compound of significant interest in medicinal
chemistry and drug development. The chroman scaffold is a privileged structure, appearing in a
variety of biologically active natural products and synthetic molecules. Derivatives of 2-
(Chroman-4-yl)acetic acid have been investigated for their potential therapeutic applications,
leveraging the unique three-dimensional structure of the chroman ring system to interact with
biological targets. This application note provides a comprehensive, multi-step experimental
protocol for the synthesis of 2-(Chroman-4-yl)acetic acid, designed for researchers and
scientists in organic and medicinal chemistry. The described synthetic route is robust and relies
on well-established chemical transformations, ensuring reproducibility.

The causality behind the chosen synthetic strategy is to build the molecule in a convergent
manner, starting with the formation of the core chroman-4-one ring, followed by the introduction
and modification of the acetic acid side chain. Each step is designed to be high-yielding and
amenable to standard laboratory purification techniques.

Overall Synthetic Workflow

The synthesis of 2-(Chroman-4-yl)acetic acid is accomplished through a four-step sequence
starting from readily available commercial reagents. The overall workflow is depicted below.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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